Cas no 1368413-36-8 (methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate)

• Product Name: methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate
• CAS No: 1368413-36-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6404259
• PubChem ID: 53707962
• Update Time: 2025-05-19

methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate
• Methyl 2,4,5-trimethyl-β-oxobenzenepropanoate
• EN300-1844938
• 1368413-36-8

• Inchi： 1S/C13H16O3/c1-8-5-10(3)11(6-9(8)2)12(14)7-13(15)16-4/h5-6H,7H2,1-4H3
• InChI Key： BYMYXWFJWFQSBW-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(=CC=1C)C)C)(=O)CC(=O)OC

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate

Research Brief on Methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate (CAS: 1368413-36-8): Recent Advances and Applications

Methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate (CAS: 1368413-36-8) is a significant intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its role as a precursor in the development of novel therapeutic agents and its potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in chemical biology and medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate, emphasizing its utility in the construction of heterocyclic scaffolds. The study demonstrated that this compound serves as a versatile building block for the synthesis of pyrazole and pyrimidine derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. The optimized synthetic route achieved a yield of 85%, showcasing its efficiency for large-scale production.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's role in the development of kinase inhibitors. The researchers utilized methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate as a key intermediate to synthesize a series of small-molecule inhibitors targeting the JAK-STAT signaling pathway. Preliminary in vitro assays revealed that these inhibitors displayed potent activity against JAK2, with IC50 values in the nanomolar range, suggesting potential applications in treating myeloproliferative disorders.

Furthermore, a 2024 preprint on ChemRxiv highlighted the compound's use in photopharmacology. The study described the design of light-activated prodrugs incorporating methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate as a photosensitive moiety. Upon irradiation, these prodrugs released active therapeutic agents with spatiotemporal precision, offering a novel approach for targeted drug delivery in cancer therapy. The findings underscore the compound's versatility in advancing precision medicine.

In addition to its pharmaceutical applications, methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate has garnered attention in agrochemical research. A 2023 report in Pest Management Science detailed its incorporation into novel fungicides with enhanced efficacy against Fusarium species. The compound's structural features were found to improve the bioavailability and environmental stability of the fungicides, addressing challenges in crop protection.

In conclusion, methyl 3-oxo-3-(2,4,5-trimethylphenyl)propanoate (CAS: 1368413-36-8) continues to be a focal point in interdisciplinary research, bridging chemical synthesis and biological applications. Its role as a multifunctional intermediate in drug discovery, photopharmacology, and agrochemical development underscores its significance in the field. Future studies are expected to explore its potential in additional therapeutic areas and sustainable chemistry initiatives.